Cas no 7465-74-9 ( )
structure
Product Name:
CAS No:7465-74-9
MF:C12H15Cl3O3
MW:313.604701280594
CID:979686
PubChem ID:346136
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- DTXSID00323524
- NSC404195
- NSC-404195
- 1,3,5-trichloro-2-[2-(2-ethoxyethoxy)ethoxy]benzene
- 7465-74-9
-
-
- Inchi： 1S/C12H15Cl3O3/c1-2-16-3-4-17-5-6-18-12-10(14)7-9(13)8-11(12)15/h7-8H,2-6H2,1H3
- InChI Key： GRFQPQNKPVSANC-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1OCCOCCOCC)Cl)Cl
Computed Properties
- Exact Mass: 312.009
- Monoisotopic Mass: 312.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 1.282
- Boiling Point: 381.2°C at 760 mmHg
- Flash Point: 133.4°C
- Refractive Index: 1.519
Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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